Cas no 119113-94-9 (4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde)

• Product Name: 4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde
• CAS No: 119113-94-9
• MF: C₁₅H₁₃IO₃
• MW: 368.166396856308
• CID: 3040657
• PubChem ID: 1339289
• Update Time: 2025-06-16

4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Benzyloxy-3-iodo-5-methoxybenzaldehyde
• 3-Iodo-4-benzyloxy-5-methoxybenzaldehyde; ; 4-(benzyloxy)-3-iodo-5-methoxybenzaldehyde
• SR-01000235667-1
• Oprea1_026312
• AKOS000290585
• 3-iodo-5-methoxy-4-phenylmethoxybenzaldehyde
• Oprea1_340032
• 4-(benzyloxy)-3-iodo-5-methoxybenzaldehyde
• SCHEMBL9692061
• VS-07552
• BBL023898
• CS-0321227
• 119113-94-9
• 3-Iodo-4-benzyloxy-5-methoxybenzaldehyde
• OIYGIAAOCVCAGL-UHFFFAOYSA-N
• SR-01000235667
• STK353632
• 4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde

• MDL： MFCD01119125
• Inchi： 1S/C15H13IO3/c1-18-14-8-12(9-17)7-13(16)15(14)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： OIYGIAAOCVCAGL-UHFFFAOYSA-N
• SMILES： IC1=CC(C=O)=CC(=C1OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 367.99100
• Monoisotopic Mass: 367.99094Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.69130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde

Introduction to 4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde (CAS No. 119113-94-9) and Its Emerging Applications in Chemical Biology

4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde, identified by the CAS number 119113-94-9, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This benzaldehyde derivative combines an iodine substituent with methoxy and benzyloxy groups, creating a molecular scaffold that is highly conducive to further functionalization and medicinal chemistry exploration. The presence of these specific functional groups not only enhances its reactivity but also opens up diverse possibilities for its application in drug discovery, particularly in the development of small-molecule modulators.

The compound’s unique structural attributes make it a valuable intermediate in the synthesis of more complex molecules. The iodo group, for instance, serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing biaryl structures—a common motif in many bioactive compounds. Additionally, the benzyloxy and methoxy groups contribute to the molecule’s lipophilicity and electronic properties, influencing its interactions with biological targets. These characteristics have positioned 4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde as a promising candidate for further derivatization, enabling the exploration of novel pharmacological activities.

In recent years, there has been a surge in research focusing on benzaldehyde derivatives as pharmacological tools. These compounds have been investigated for their potential roles in modulating various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The structural motif of 4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde aligns well with this trend, as it provides a robust platform for designing molecules with tailored biological activities. For instance, studies have demonstrated that benzaldehyde derivatives can interact with specific amino acid residues in target proteins, leading to altered enzyme kinetics or receptor signaling.

One of the most compelling aspects of 4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde is its utility in the development of probes for biochemical assays. The aldehyde functionality allows for facile conjugation with various biomolecules, such as peptides or nucleotides, enabling the creation of targeted probes that can be used to study protein-protein interactions or metabolic pathways. Moreover, the iodine atom provides a site for labeling with radioactive or fluorescent tags, facilitating high-throughput screening and structural characterization. These applications highlight the compound’s potential as a tool in both academic research and industrial drug development.

The synthesis of 4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde typically involves multi-step organic transformations that highlight modern synthetic methodologies. For example, one common approach involves the iodination of a pre-formed methoxybenzyl alcohol derivative followed by selective benzylation. This strategy leverages palladium-catalyzed cross-coupling reactions to introduce the benzyloxy group efficiently. The use of such advanced synthetic techniques underscores the compound’s accessibility and suitability for large-scale production when needed.

Recent advancements in computational chemistry have further enhanced the utility of 4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde. Molecular modeling studies have been employed to predict its binding modes to various biological targets, providing insights into how modifications to its structure might influence its pharmacological properties. These computational approaches are particularly valuable in guiding experimental design, allowing researchers to prioritize certain derivatives over others based on predicted binding affinities and selectivity profiles.

The compound’s relevance extends beyond academic research; it has also attracted interest from pharmaceutical companies engaged in drug discovery programs. Its structural features make it an attractive starting point for generating libraries of compounds that can be screened for therapeutic efficacy. By leveraging high-throughput screening technologies combined with structure-based drug design principles, researchers can rapidly identify lead compounds that exhibit desirable biological activities. This translational approach is crucial for bridging the gap between basic research and clinical applications.

In conclusion, 4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde (CAS No. 119113-94-9) represents a fascinating molecule with broad potential applications in chemical biology and drug development. Its unique structural composition, combining an iodine substituent with methoxy and benzyloxy groups, makes it a versatile intermediate for synthesizing more complex bioactive molecules. The growing body of research on benzaldehyde derivatives underscores their importance as pharmacological tools, while computational methods continue to enhance our understanding of their interactions with biological targets. As the field progresses, compounds like 4-(Benzyloxy)-3-iodo-5-methoxybenzaldehyde are likely to play an increasingly pivotal role in discovering novel therapeutic agents.